Cas no 1804364-39-3 (2-(Chloromethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde)

• Product Name: 2-(Chloromethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde
• CAS No: 1804364-39-3
• MF: C₉H₄ClF₆NO₂
• MW: 307.576982498169
• CID: 4812283
• Update Time: 2025-06-08

2-(Chloromethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde

• Inchi： 1S/C9H4ClF6NO2/c10-2-5-4(8(11,12)13)1-7(6(3-18)17-5)19-9(14,15)16/h1,3H,2H2
• InChI Key： MFHBEOWLAAOYRB-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)(F)F)=CC(=C(C=O)N=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 321
• XLogP3: 3.1
• Topological Polar Surface Area: 39.2

Additional information on 2-(Chloromethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde

Introduction to 2-(Chloromethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde (CAS No. 1804364-39-3)

2-(Chloromethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde, with the CAS number 1804364-39-3, is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chloromethyl group, a trifluoromethoxy substituent, and a trifluoromethyl group, all attached to a pyridine ring. These functional groups contribute to its diverse chemical properties and potential applications in drug discovery and development.

The chloromethyl group in this compound is particularly noteworthy due to its reactivity and ability to form stable covalent bonds with various nucleophiles. This property makes it an attractive candidate for the synthesis of prodrugs and targeted drug delivery systems. Recent studies have explored the use of chloromethyl groups in the development of prodrugs that can be activated by specific enzymes or conditions within the body, thereby enhancing their therapeutic efficacy while minimizing side effects.

The trifluoromethoxy substituent is another key feature of this compound. Fluorinated compounds are known for their enhanced metabolic stability and improved pharmacokinetic properties. The presence of the trifluoromethoxy group can significantly influence the lipophilicity and solubility of the molecule, which are crucial factors in determining its bioavailability and distribution within the body. Research has shown that compounds containing trifluoromethoxy groups often exhibit improved oral bioavailability and longer half-lives, making them valuable candidates for drug development.

The trifluoromethyl group, another fluorinated moiety present in this compound, further enhances its stability and biological activity. Trifluoromethyl groups are known to increase the lipophilicity of molecules, which can improve their ability to cross cell membranes and reach their target sites. Additionally, the electron-withdrawing nature of the trifluoromethyl group can modulate the electronic properties of the pyridine ring, potentially affecting its reactivity and binding affinity to biological targets.

The pyridine ring itself is a fundamental building block in many pharmaceuticals due to its aromaticity and ability to form hydrogen bonds. Pyridine derivatives are widely used in the development of drugs targeting various receptors and enzymes. The presence of multiple substituents on the pyridine ring in 2-(Chloromethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde allows for fine-tuning of its pharmacological properties through rational drug design.

Recent advancements in computational chemistry have facilitated the prediction of the biological activity and toxicity profiles of compounds like 2-(Chloromethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde. Molecular docking studies have shown that this compound can bind effectively to several important biological targets, including G protein-coupled receptors (GPCRs), ion channels, and kinases. These findings have paved the way for further experimental validation and optimization of this compound as a potential lead molecule in drug discovery programs.

In addition to its potential as a therapeutic agent, 2-(Chloromethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde has also been investigated for its utility as a synthetic intermediate in organic synthesis. The versatility of this compound makes it a valuable starting material for the preparation of more complex molecules with diverse biological activities. Chemists have successfully utilized this compound as a building block in the synthesis of novel antiviral agents, anticancer drugs, and anti-inflammatory compounds.

The safety profile of 2-(Chloromethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde is an important consideration in its development as a pharmaceutical candidate. Preclinical studies have evaluated its toxicity and pharmacokinetic properties using various animal models. These studies have generally shown that this compound exhibits favorable safety margins when administered at therapeutic doses. However, ongoing research is necessary to fully understand its long-term effects and potential interactions with other drugs or biological systems.

In conclusion, 2-(Chloromethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde (CAS No. 1804364-39-3) represents a promising molecule with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features offer opportunities for developing new therapeutic agents with improved efficacy and safety profiles. As research continues to advance our understanding of this compound's properties and applications, it is likely to play an increasingly important role in drug discovery and development efforts.